Cas no 62030-41-5 (3-Pentenoic acid,1-methylethyl ester)

• Product Name: 3-Pentenoic acid,1-methylethyl ester
• CAS No: 62030-41-5
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 521039
• PubChem ID: 5463374
• Update Time: 2025-04-19

3-Pentenoic acid,1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pentenoic acid,1-methylethyl ester
• 3-Pentenoic acid isopropyl ester
• propan-2-yl (E)-pent-3-enoate

• Inchi： 1S/C8H14O2/c1-4-5-6-8(9)10-7(2)3/h4-5,7H,6H2,1-3H3/b5-4+
• InChI Key： VTOODJNVRSHBLI-SNAWJCMRSA-N
• SMILES： O(C(C/C=C/C)=O)C(C)C

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.9

Experimental Properties

• Density: 0.899
• Boiling Point: 163.2°C at 760 mmHg
• Flash Point: 59.1°C
• Refractive Index: 1.43
• PSA: 26.3